Cas no 2680784-09-0 (tert-butyl N-1-(4-cyanophenyl)-1H-1,2,4-triazol-3-ylcarbamate)

• Product name: tert-butyl N-1-(4-cyanophenyl)-1H-1,2,4-triazol-3-ylcarbamate
• CAS No: 2680784-09-0
• MF: C₁₄H₁₅N₅O₂
• MW: 285.301202058792
• CID: 5634173
• PubChem ID: 165907716

tert-butyl N-1-(4-cyanophenyl)-1H-1,2,4-triazol-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-(4-cyanophenyl)-1H-1,2,4-triazol-3-yl]carbamate
• 2680784-09-0
• EN300-28287017
• tert-butyl N-1-(4-cyanophenyl)-1H-1,2,4-triazol-3-ylcarbamate

• Inchi： 1S/C14H15N5O2/c1-14(2,3)21-13(20)17-12-16-9-19(18-12)11-6-4-10(8-15)5-7-11/h4-7,9H,1-3H3,(H,17,18,20)
• InChI Key： SMRIBWBAXAPMFK-UHFFFAOYSA-N
• SMILES： O(C(NC1N=CN(C2C=CC(C#N)=CC=2)N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 285.12257474g/mol
• Monoisotopic Mass: 285.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.8Ų
• XLogP3: 2.3

Additional information on tert-butyl N-1-(4-cyanophenyl)-1H-1,2,4-triazol-3-ylcarbamate

Comprehensive Overview of tert-butyl N-1-(4-cyanophenyl)-1H-1,2,4-triazol-3-ylcarbamate (CAS No. 2680784-09-0)

The compound tert-butyl N-1-(4-cyanophenyl)-1H-1,2,4-triazol-3-ylcarbamate (CAS No. 2680784-09-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-triazole core and a 4-cyanophenyl substituent, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic scaffolds in medicinal chemistry.

One of the key reasons for the growing interest in tert-butyl N-1-(4-cyanophenyl)-1H-1,2,4-triazol-3-ylcarbamate is its role in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. The 1,2,4-triazole moiety in this compound is known to interact with kinase active sites, making it a promising candidate for further optimization. Recent studies have highlighted its potential in targeting tyrosine kinases, which are frequently explored in oncology research.

Another area where CAS No. 2680784-09-0 is gaining traction is in the field of agrochemicals. The 4-cyanophenyl group contributes to the compound's ability to act as a precursor for herbicides and fungicides. With the increasing need for sustainable agricultural solutions, researchers are investigating its derivatives for their efficacy in crop protection. This aligns with the broader trend of developing eco-friendly pesticides that minimize environmental impact while maintaining high activity against pests.

The synthesis of tert-butyl N-1-(4-cyanophenyl)-1H-1,2,4-triazol-3-ylcarbamate involves multi-step organic reactions, including carbamate formation and triazole cyclization. These processes are often optimized for yield and purity, as the compound's performance in downstream applications depends heavily on its chemical integrity. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize the compound, ensuring compliance with industry standards.

In addition to its pharmaceutical and agrochemical applications, CAS No. 2680784-09-0 is also being explored in material science. Its aromatic and heterocyclic components make it a potential building block for advanced polymers and coatings. The cyanophenyl group, in particular, can enhance the thermal stability and mechanical properties of these materials, addressing the demand for high-performance industrial products.

As the scientific community continues to investigate tert-butyl N-1-(4-cyanophenyl)-1H-1,2,4-triazol-3-ylcarbamate, its versatility and utility are becoming increasingly apparent. Whether in drug development, crop protection, or advanced materials, this compound exemplifies the intersection of chemistry and innovation. Future research will likely uncover even more applications, solidifying its position as a cornerstone in modern synthetic chemistry.